N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)propionamide

• IUPAC Name: N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)propanamide
• InChI: InChI=1S/C13H20N4O2/c1-4-11(18)16-12-9(2)14-13(15-10(12)3)17-5-7-19-8-6-17/h4-8H2,1-3H3,(H,16,18)
• InChI Key: RLUILJDBSLJBJQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(N=C(N=C1C)N2CCOCC2)C
• Molecular Formula: C13H20N4O2
• Molecular Weight: 264.32 g/mol

Description

Synthesis Analysis

The synthesis of pyrimidine derivatives, such as “N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)propionamide”, involves several methods. These include oxidative annulation involving anilines, aryl ketones, and DMSO as a methine equivalent promoted by K2S2O8. Other methods involve a ZnCl2-catalyzed three-component coupling reaction, and a copper-catalyzed cyclization of ketones with nitriles. These methods allow the synthesis of various pyrimidine derivatives with broad functional group tolerance.

Scientific Research Applications

Synthesis and Biological Activity

• Antimicrobial and Antitubercular Activities : A study explored the synthesis of new pyrimidine-azitidinone analogues, including those related to N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)propionamide, showing significant antimicrobial and antitubercular activities. This research highlights the compound's potential as a precursor in designing antibacterial and antituberculosis drugs (Chandrashekaraiah et al., 2014).

• Inhibition of Tumor Necrosis Factor Alpha and Nitric Oxide : Another study detailed the synthesis of morpholine derivatives, including 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine, an important intermediate for inhibiting tumor necrosis factor alpha and nitric oxide. This work provides a rapid and green synthetic method, underscoring its importance in developing anti-inflammatory agents (Lei et al., 2017).

• Analgesic and Anti-Inflammatory Agents : The synthesis of novel compounds derived from visnagenone and khellinone, which demonstrated significant analgesic and anti-inflammatory activities, was also reported. This includes derivatives of N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)propionamide, showcasing its potential as a framework for developing new therapeutic agents (Abu‐Hashem et al., 2020).

• Functionalized Tetrahydropyrimidin-2-thiones Synthesis : Research on the diastereoselective synthesis of functionalized tetrahydropyrimidin-2-thiones via ZnCl2 promoted one-pot reactions provided insight into the versatility of N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)propionamide in synthesizing compounds with potential pharmacological activities (Liu et al., 2014).